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Compound of Interest

Compound Name: 3,4-Diethoxybenzyl alcohol

Cat. No.: B1363092

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block with Latent
Potential

In the expansive toolkit of organic synthesis, benzyl alcohols and their derivatives stand as
foundational pillars for the construction of complex molecular architectures. Among these, 3,4-
diethoxybenzyl alcohol emerges as a particularly valuable, albeit less-chronicled, building
block. Its strategic importance lies in the nuanced reactivity conferred by the di-ethoxy
substitution on the aromatic ring. These electron-donating groups activate the benzylic position,
facilitating a suite of transformations, while also influencing the polarity and solubility of
intermediates. This guide, intended for the discerning chemist, delves into the synthesis, core
reactions, and strategic applications of 3,4-diethoxybenzyl alcohol, providing both theoretical
grounding and actionable experimental insights. While its close analog, 3,4-dimethoxybenzyl
alcohol (veratryl alcohol), is more extensively documented, the principles of its chemistry
provide a robust framework for understanding and exploiting the unique properties of the
diethoxy derivative.

Physicochemical Properties: A Data-Driven
Overview

A thorough understanding of a reagent's physical properties is paramount for its effective use in
synthesis. The following table summarizes the key physicochemical data for 3,4-
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diethoxybenzyl alcohol.

Property Value Reference
CAS Number 83459-29-4 [1]
Molecular Formula C11H1603 [1]
Molecular Weight 196.24 g/mol [1]
Appearance Solid [2]
Melting Point 39-43 °C [2]
Boiling Point 308.2 °C at 760 mmHg [2]
Density 1.064 g/cm3 [2]
Refractive Index 1.512 [2]
Flash Point >110 °C (>230 °F) [2]

Synthesis of 3,4-Diethoxybenzyl Alcohol

The most direct and high-yielding route to 3,4-diethoxybenzyl alcohol is through the reduction
of its corresponding aldehyde, 3,4-diethoxybenzaldehyde. This transformation can be achieved
through several reliable methods, with catalytic hydrogenation being a prominent example of a

clean and efficient process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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